Cas no 2171582-25-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid
• CAS No: 2171582-25-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5603116
• PubChem ID: 165547428
• Update Time: 2025-06-11

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbutanamido]-4,4-dimethylpentanoic acid
• 2171582-25-3
• EN300-1513209
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(25(31)30(5)24(26(32)33)16-28(2,3)4)14-15-29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,14-17H2,1-5H3,(H,29,34)(H,32,33)
• InChI Key： OCQBXKHSGKWQDQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(N(C)C(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic Acid (CAS No. 2171582-25-3): An Overview

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid (CAS No. 2171582-25-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, plays a crucial role in the synthesis and functionalization of peptides and other biomolecules. The unique properties of this compound make it an essential tool in the development of novel therapeutic agents and diagnostic tools.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. In the context of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid, this protecting group ensures that the amino functionality remains intact during the synthesis process, allowing for precise control over the final product's structure and properties.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) derivatives in the development of bioactive peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc derivatives can significantly enhance the stability and bioavailability of peptides, making them more suitable for therapeutic applications. This is particularly relevant in the context of cancer therapy, where stable and bioavailable peptides are crucial for effective drug delivery.

The N,2-dimethylbutanamido and 4,4-dimethylpentanoic acid moieties in 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid contribute to its unique chemical properties. The N,2-dimethylbutanamido group provides additional steric hindrance and hydrophobicity, which can influence the compound's solubility and interaction with biological targets. The 4,4-dimethylpentanoic acid moiety, on the other hand, introduces a carboxylic acid functional group that can participate in various chemical reactions and interactions.

In terms of synthetic methods, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid can be synthesized through a multi-step process involving the protection of amino groups with Fmoc, followed by coupling reactions to introduce the desired functional groups. The final step typically involves deprotection to reveal the active amino functionality. This synthetic strategy allows for high yields and purity levels, making it suitable for large-scale production.

The applications of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid are diverse and include drug discovery, peptide synthesis, and materials science. In drug discovery, this compound can serve as a building block for the development of novel therapeutics targeting various diseases. In peptide synthesis, it is used to create stable and functional peptides with specific biological activities. Additionally, its unique chemical properties make it a valuable component in the design of advanced materials with tailored functionalities.

Recent advancements in computational chemistry have also contributed to our understanding of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with biological targets. These simulations help predict how the compound will behave in different environments and guide experimental design.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamido-4,4-dimethylpentanoic acid (CAS No. 2171582-25-3) is a versatile and important compound in modern medicinal chemistry and pharmaceutical research. Its unique properties and applications make it an essential tool for scientists working on peptide synthesis, drug discovery, and materials science. As research continues to advance in these fields, the importance of this compound is likely to grow further.